Cas no 154590-42-8 (4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester)
![4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester structure](https://www.kuujia.com/scimg/cas/154590-42-8x300.png)
154590-42-8 structure
Product Name:4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
CAS No:154590-42-8
Molecular Formula:C19H27N4O4F
Molecular Weight:394.44048
CID:65376
PubChem ID:21462610
4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester Properties
Names and Identifiers
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- 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
- 3-(3-fluoro-4-(4-tert-butoxycarbonylpiperazin-1-yl)phenyl)-5-aminomethyl-2-oxazolidinone
- tert-butyl 4-[4-[5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluorophenyl]piperazine-1-carboxylate
- 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl e
- SCHEMBL3396418
- PCEMTBKNDSHYGA-UHFFFAOYSA-N
- 154590-42-8
-
- InChIKey: PCEMTBKNDSHYGA-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H27FN4O4/c1-19(2,3)28-17(25)23-8-6-22(7-9-23)16-5-4-13(10-15(16)20)24-12-14(11-21)27-18(24)26/h4-5,10,14H,6-9,11-12,21H2,1-3H3
- SMILES: C(OC(N1CCN(C2C=CC(N3CC(CN)OC3=O)=CC=2F)CC1)=O)(C)(C)C
Computed Properties
- Exact Mass: 394.20200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 5
- Monoisotopic Mass: 394.20163352g/mol
- Heavy Atom Count: 28
- Complexity: 577
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- LogP: 2.93490
- PSA: 88.34000
- Boiling Point: 542.6 °C at 760 mmHg
- Flash Point: 281.9 °C
- Density: 1.268
4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester Related Literature
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Jae Yeol Park,Yoonsu Shim,Yong-il Kim,Yuseon Choi,Ho Jun Lee,Jungjae Park,Ji Eun Wang,Yonghee Lee,Joon Ha Chang,Kanghoon Yim,Chi Won Ahn,Chan-Woo Lee,Do Kyung Kim,Jong Min Yuk J. Mater. Chem. A, 2020,8, 20436-20445
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Xiujuan Deng,Shuo Zhang,Binshen Wang,Yuning Wang,Haihong Wu,Yueming Liu,Mingyuan He Chem. Commun., 2013,49, 7504-7506
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Soumyadeep Chakrabortty,Nils Rockstroh,Stephan Bartling,Henrik Lund,Bernd H. Müller,Paul C. J. Kamer,Johannes G. de Vries Catal. Sci. Technol., 2021,11, 7608-7616
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Philipp N. Plessow Catal. Sci. Technol., 2020,10, 6738-6739
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Hanshen Xin,Jing Li,Congwu Ge,Xiaodi Yang,Tianrui Xue,Xike Gao Mater. Chem. Front., 2018,2, 975-985
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Yuejie Ai,Yunhai Liu,Yongfei Ji,Hongqing Wang,Tasawar Hayat,Ahmed Alsaedi,Wenping Hu J. Mater. Chem. A, 2019,7, 11539-11540
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Sameer Amereih,Thomas Meisel,Robert Scholger,Wolfhard Wegscheider J. Environ. Monit., 2005,7, 1200-1206
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Neda Heydari,Rahman Bikas,Milosz Siczek,Tadeusz Lis Dalton Trans., 2023,52, 421-433
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Si Zhou,Ruixiao Zuo,Zhuo Zhu,Di Wu,Kruti Vasa,Yiwei Deng,Yuegang Zuo Anal. Methods, 2013,5, 1307-1311
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